Cas no 112584-66-4 (4-Pyridazinecarbonitrile, 3-(phenylamino)-)

• Product Name: 4-Pyridazinecarbonitrile, 3-(phenylamino)-
• CAS No: 112584-66-4
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• CID: 1200169
• PubChem ID: 13948007
• Update Time: 2025-04-20

4-Pyridazinecarbonitrile, 3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarbonitrile, 3-(phenylamino)-
• 3-anilinopyridazine-4-carbonitrile
• 3-anilino-pyridazine-4-carbonitrile
• 112584-66-4
• AKOS019072990
• 3-(phenylamino)pyridazine-4-carbonitrile
• DTXSID20553048

• Inchi： 1S/C11H8N4/c12-8-9-6-7-13-15-11(9)14-10-4-2-1-3-5-10/h1-7H,(H,14,15)
• InChI Key： ZQBJRHDDYOLMII-UHFFFAOYSA-N
• SMILES： N(C1=C(C#N)C=CN=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 196.07504
• Monoisotopic Mass: 196.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.6